Cas no 93819-72-8 (Pyrimido[5,4-d]pyrimidine-4,8-diamine, 2,6-dichloro-N,N'-diphenyl-)

• Product Name: Pyrimido[5,4-d]pyrimidine-4,8-diamine, 2,6-dichloro-N,N'-diphenyl-
• CAS No: 93819-72-8
• MF: C₁₈H₁₂Cl₂N₆
• MW: 383.234080314636
• CID: 752531
• PubChem ID: 57980480
• Update Time: 2025-04-19

Pyrimido[5,4-d]pyrimidine-4,8-diamine, 2,6-dichloro-N,N'-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimido[5,4-d]pyrimidine-4,8-diamine, 2,6-dichloro-N,N'-diphenyl-
• 2,6-dichloro-4-N,8-N-diphenylpyrimido[5,4-d]pyrimidine-4,8-diamine
• 93819-72-8
• DTXSID70728542
• GXHYRYPQIXBOIU-UHFFFAOYSA-N
• 2,6-dichloro-4,8-dianilino pyrimido-pyrimidine
• SCHEMBL7930912
• 2,6-Dichloro-N~4~,N~8~-diphenylpyrimido[5,4-d]pyrimidine-4,8-diamine

• Inchi： 1S/C18H12Cl2N6/c19-17-24-14-13(15(25-17)21-11-7-3-1-4-8-11)23-18(20)26-16(14)22-12-9-5-2-6-10-12/h1-10H,(H,21,24,25)(H,22,23,26)
• InChI Key： GXHYRYPQIXBOIU-UHFFFAOYSA-N
• SMILES： ClC1=NC(=C2C(C(=NC(=N2)Cl)NC2C=CC=CC=2)=N1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 382.0500498g/mol
• Monoisotopic Mass: 382.0500498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 75.6Ų